Cas no 3680-08-8 (3-(2-carboxyethanesulfinyl)propanoic acid)

• Product Name: 3-(2-carboxyethanesulfinyl)propanoic acid
• CAS No: 3680-08-8
• MF: C₆H₁₀O₅S
• MW: 194.205601215363
• CID: 1479375
• PubChem ID: 2828740
• Update Time: 2025-10-24

3-(2-carboxyethanesulfinyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3,3'-sulfinylbis-
• 3-(2-Carboxy-ethanesulfinyl)-propionic acid
• 3-(2-carboxyethanesulfinyl)propanoic acid
• PD166798
• 3-(2-carboxyethylsulfinyl)propanoic acid
• 3,3'-sulfinyldipropionic acid
• 3,3'-sulfinyldipropanoic acid
• DTXSID30385211
• EN300-139473
• CHEMBL509918
• CCG-115199
• beta,beta'-sulfinyldipropionic acid
• CS-0234187
• Z1198160459
• 3680-08-8
• SCHEMBL11522528
• AKOS000670652

• Inchi： 1S/C6H10O5S/c7-5(8)1-3-12(11)4-2-6(9)10/h1-4H2,(H,7,8)(H,9,10)
• InChI Key： UXDHDPFGSDSRPS-UHFFFAOYSA-N
• SMILES： S(CCC(=O)O)(CCC(=O)O)=O

Computed Properties

• Exact Mass: 194.0249
• Monoisotopic Mass: 194.02489459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 111Ų

Experimental Properties

• PSA: 97.66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on 3-(2-carboxyethanesulfinyl)propanoic acid

3-(2-Carboxyethanesulfinyl)Propanoic Acid (CAS No. 3680-08-8): A Comprehensive Overview

3-(2-Carboxyethanesulfinyl)Propanoic Acid, also known by its CAS Registry Number 3680-08-8, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, with the molecular formula C₆H₁₀O₅S, has been extensively studied for its unique chemical properties and potential applications in various industries. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in understanding its biological and chemical behavior.

The molecular structure of 3-(2-Carboxyethanesulfinyl)Propanoic Acid comprises a propanoic acid backbone with a sulfinyl group attached to the second carbon of an ethane chain, which itself is substituted with a carboxylic acid group. This arrangement imparts the compound with both acidic and sulfonic functionalities, making it versatile for various chemical reactions. The presence of these functional groups also contributes to its solubility in polar solvents and its ability to form hydrogen bonds, which are critical for its interactions in biological systems.

Recent studies have highlighted the importance of 3-(2-Carboxyethanesulfinyl)Propanoic Acid in drug discovery and development. Researchers have explored its potential as a precursor for bioactive molecules, particularly in the design of anti-inflammatory and antioxidant agents. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory effects on cyclooxygenase enzymes, which are key targets in inflammation-related diseases such as arthritis.

In addition to its pharmacological applications, 3-(2-Carboxyethanesulfinyl)Propanoic Acid has found utility in materials science as a building block for advanced polymers and coatings. Its sulfonic acid group enables strong adhesion properties, making it suitable for use in high-performance adhesives and corrosion-resistant materials. A 2022 research article in *Polymer Chemistry* reported that incorporating this compound into polyurethane formulations significantly enhanced their mechanical strength and thermal stability.

The synthesis of 3-(2-Carboxyethanesulfinyl)Propanoic Acid typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Common methods include nucleophilic substitution reactions followed by oxidation steps to introduce the sulfinyl group. Recent advancements in catalytic processes have enabled more efficient syntheses, reducing production costs and environmental impact.

From an environmental perspective, understanding the degradation pathways of 3-(2-Carboxyethanesulfinyl)Propanoic Acid is crucial for assessing its ecological impact. Studies have shown that under aerobic conditions, this compound undergoes microbial degradation through enzymatic hydrolysis, leading to the formation of simpler organic compounds that are less harmful to ecosystems.

In conclusion, 3-(2-Carboxyethanesulfinyl)Propanoic Acid (CAS No. 3680-08-8) is a multifaceted compound with promising applications across diverse fields. Its unique chemical structure and functional groups make it an invaluable tool in drug development, materials science, and environmental chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing technological and medical innovations.